Cas no 2228968-32-7 (tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate
• CAS No: 2228968-32-7
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• CID: 6420120
• PubChem ID: 165663359
• Update Time: 2025-06-13

tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate
• EN300-1873716
• 2228968-32-7
• tert-butyl N-[4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenyl]carbamate

• Inchi： 1S/C14H18N2O5/c1-14(2,3)21-13(19)16-8-4-5-10(17)9(6-8)11-7-15-12(18)20-11/h4-6,11,17H,7H2,1-3H3,(H,15,18)(H,16,19)
• InChI Key： PVLRHILJDSSORL-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)=O

Computed Properties

• Exact Mass: 294.12157168g/mol
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.9Ų

Additional information on tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate (CAS No. 2228968-32-7)

The compound tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate (CAS No. 2228968-32-7) is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. Its unique structure, featuring a carbamate group linked to a hydroxyphenyl moiety and an oxazolidinone ring, makes it a valuable intermediate for drug development. Researchers are particularly interested in its potential applications in small molecule therapeutics and targeted drug delivery systems, aligning with current trends in precision medicine.

In recent years, the demand for high-purity synthetic intermediates like tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate has surged, driven by advancements in catalytic asymmetric synthesis and green chemistry. This compound's oxazolidinone component is particularly noteworthy, as this heterocycle is frequently employed in antibacterial agents and enzyme inhibitors. The presence of both hydroxy and carbamate functional groups offers multiple sites for further derivatization, making it a versatile building block in medicinal chemistry.

The synthesis and characterization of CAS No. 2228968-32-7 have been subjects of significant scientific inquiry. Modern analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its purity and structural integrity. With the growing emphasis on quality by design (QbD) in pharmaceutical manufacturing, this compound's well-defined synthetic pathway and reproducible purity profile make it attractive for GMP-compliant production.

From a commercial perspective, tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate occupies an important niche in the fine chemicals market. Its applications extend beyond pharmaceuticals into agrochemical research and material science, where its molecular architecture can contribute to novel biodegradable polymers. The compound's stability under various conditions makes it suitable for long-term storage and international shipping, important considerations for global supply chains.

Current research trends highlight the compound's potential in addressing drug resistance challenges. The oxazolidinone scaffold, present in this molecule, has shown promise in developing new classes of antimicrobial agents effective against resistant strains. This aligns with worldwide efforts to combat antimicrobial resistance (AMR), a critical public health priority identified by organizations like WHO.

The environmental profile of CAS No. 2228968-32-7 is another area of active investigation. As the chemical industry moves toward sustainable practices, researchers are evaluating this compound's biodegradability and developing eco-friendly synthesis routes. These efforts respond to increasing regulatory pressures and consumer demand for green chemistry solutions across all sectors of chemical manufacturing.

In analytical applications, tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate serves as an important reference standard for method development in chromatographic separation techniques. Its well-characterized properties make it ideal for system suitability testing and column performance evaluation in pharmaceutical quality control laboratories.

The intellectual property landscape surrounding this compound reflects its commercial value. Several patents have emerged covering its synthetic methodologies, crystalline forms, and pharmaceutical compositions. This patent activity indicates strong industry interest and suggests potential future applications in clinical development pipelines.

From a safety perspective, proper handling of tert-butyl N-4-hydroxy-3-(2-oxo-1,3-oxazolidin-5-yl)phenylcarbamate requires standard laboratory precautions. While not classified as hazardous under current regulations, appropriate personal protective equipment (PPE) should be used when working with this chemical, in line with general laboratory safety protocols and chemical hygiene plans.

The global market for CAS No. 2228968-32-7 shows steady growth, particularly in regions with strong pharmaceutical innovation ecosystems. North America, Europe, and Asia-Pacific represent key markets, with increasing demand from both research institutions and contract manufacturing organizations (CMOs). This distribution pattern reflects broader trends in chemical outsourcing and specialty chemical supply chains.

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development. The presence of multiple functional groups offers opportunities for creating target-specific drug candidates, particularly in areas like oncology therapeutics and central nervous system (CNS) drugs. These applications would leverage current scientific priorities in personalized medicine and therapeutic innovation.